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Compound of Interest

Compound Name: 2,2',5-Trimethoxybenzophenone

CAS No.: 32938-33-3

Cat. No.: B8675176

Get Quote

Executive Summary
The trimethoxybenzophenone scaffold represents a critical structural motif in medicinal

chemistry, serving as a pharmacophore for tubulin polymerization inhibitors, UV filters, and anti-

inflammatory agents. However, the positional isomerism of the three methoxy groups dictates

the molecule's physicochemical properties, metabolic fate, and biological target affinity.

This guide provides a rigorous comparative analysis of the three most scientifically significant

isomers:

3,4,5-Trimethoxybenzophenone: The "combretastatin-like" pharmacophore, essential for

antimitotic drug design.

2,4,6-Trimethoxybenzophenone: A sterically crowded, electron-rich system used in photo-

curing and UV filtration.
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2,4,4'-Trimethoxybenzophenone: A representative of the "symmetrical" UV-absorbing class

(often hydroxylated in final products).

Physicochemical & Structural Comparison
The arrangement of methoxy groups alters the electron density distribution and steric

hindrance around the carbonyl core, significantly impacting melting points and solubility.

Table 1: Comparative Physicochemical Data

Property
3,4,5-

Trimethoxybenzophe

none

2,4,6-

Trimethoxybenzophe

none

2,4,4'-

Trimethoxybenzophe

none

Primary Application
Antimitotic (Tubulin

binding)

Photoinitiator / UV

Filter

UV Filter / Cosmetic

Stabilizer

CAS Number
1152-62-1 (Generic

structure)
3770-80-7

13020-57-0

(Analogues)

Melting Point
~73–75°C (Aldehyde

precursor ref)
113–115°C [1]

~136–144°C

(Hydroxy-analog)

UV ~280–300 nm
~290–315 nm

(Hyperchromic shift)

~320–340 nm

(Broadband)

Electronic Effect

Inductive donation

(Electron Rich Ring B)

[1][2][3]

Steric inhibition of

resonance (Ortho

effect)

Conjugated

resonance (Para

effect)

Solubility (LogP)
~2.5 (Moderate

lipophilicity)

~2.8 (High

lipophilicity)

~3.1 (High

lipophilicity)
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Note on Melting Points: Pure 3,4,5-trimethoxybenzophenone has a lower melting point due to

the lack of intermolecular hydrogen bonding compared to its amino- or hydroxy-substituted

derivatives (e.g., 2-amino-3,4,5-trimethoxybenzophenone, mp 140–142°C) used in drug

discovery.

Biological Activity & Mechanism of Action
The divergence in biological activity is the most critical distinction between these isomers.

The 3,4,5-Trimethoxy Pharmacophore (Antimitotic)
The 3,4,5-trimethoxy pattern on Ring A is a strict structural requirement for binding to the

colchicine site of tubulin. This motif mimics the A-ring of Combretastatin A-4 (CA-4).

Mechanism: It wedges into the hydrophobic pocket of

-tubulin, preventing the curved-to-straight conformational change necessary for microtubule
polymerization.

Key Insight: Isomers lacking the contiguous 3,4,5-pattern (e.g., 2,4,6-) lose this specific

binding affinity due to steric clashes with the tubulin protein backbone.

The 2,4,6- and 2,4,4'-Isomers (Cytotoxicity & UV
Protection)

2,4,6-Isomer: The ortho-methoxy groups create a "twisted" conformation (non-coplanar

phenyl rings) due to steric hindrance with the carbonyl. This reduces biological efficacy but

enhances stability for radical generation (photoinitiators).

2,4,4'-Isomer: Often serves as a precursor to Benzophenone-3 (Oxybenzone) type UV filters.

Its activity is physical (photon energy dissipation) rather than pharmacological receptor

binding.
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Diagram 1: Biological Pathway (Tubulin Inhibition)
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Caption: Mechanism of action for 3,4,5-trimethoxybenzophenone derivatives inducing

apoptosis via tubulin destabilization.

Metabolic Stability Profile
Metabolic stability is governed by the accessibility of the methoxy groups to Cytochrome P450

(CYP) enzymes for O-demethylation.

3,4,5-Isomer (High Clearance): The para-methoxy group (C4) is highly susceptible to O-

demethylation, followed by the meta-positions. This rapid metabolism often requires the

synthesis of "prodrugs" or replacement with metabolically stable groups (e.g., ethoxy or

fluorine) in drug candidates.

2,4,6-Isomer (Steric Shielding): The two ortho-methoxy groups sterically shield the carbonyl

and the ring carbons, making this isomer significantly more resistant to enzymatic attack.

Diagram 2: Metabolic Degradation Pathway
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Caption: Primary metabolic route for 3,4,5-isomers involving rapid O-demethylation at the para-

position.

Detailed Experimental Protocol
Synthesis of 3,4,5-Trimethoxybenzophenone via Friedel-
Crafts Acylation
This protocol is optimized for high purity, suitable for biological screening. It utilizes Friedel-

Crafts acylation, the industry standard for constructing the benzophenone core.
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Objective: Synthesize 3,4,5-trimethoxybenzophenone from 3,4,5-trimethoxybenzoyl chloride

and benzene.

Reagents Required:
3,4,5-Trimethoxybenzoic acid (10.0 mmol)

Thionyl chloride (

) (15.0 mmol)

Benzene (Anhydrous, in excess as solvent/reactant)

Aluminum Chloride (

) (12.0 mmol, Anhydrous)

Dichloromethane (DCM) (Dry solvent)

Step-by-Step Methodology:
Acid Chloride Formation:

In a dry 50 mL round-bottom flask equipped with a reflux condenser and drying tube (

), dissolve 3,4,5-trimethoxybenzoic acid (2.12 g) in dry DCM (10 mL).

Add Thionyl chloride (1.1 mL) dropwise.

Reflux at 40°C for 2 hours until gas evolution (

,

) ceases.

Evaporate excess solvent and thionyl chloride under reduced pressure to yield the crude

acid chloride (yellow oil).

Friedel-Crafts Acylation:

Resuspend the crude acid chloride in anhydrous Benzene (15 mL).
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Cool the solution to 0°C in an ice bath.

Critical Step: Add anhydrous

(1.6 g) in small portions over 20 minutes. Caution: Exothermic reaction.

Allow the mixture to warm to room temperature and stir for 4 hours. The solution will turn

dark red/brown (formation of the Lewis acid complex).

Quenching & Workup:

Pour the reaction mixture carefully into a beaker containing 50 g of crushed ice and 5 mL

of concentrated

(to dissolve aluminum salts).

Extract the aqueous layer with DCM (

mL).

Combine organic layers, wash with saturated

(to remove unreacted acid) and Brine.

Dry over anhydrous

and concentrate in vacuo.

Purification:

Recrystallize the crude solid from Ethanol/Water (9:1) to yield off-white crystals.

Yield Expectation: 75–85%.

Diagram 3: Synthesis Workflow
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Caption: Step-by-step Friedel-Crafts synthesis workflow for generating the target

benzophenone isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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